Tert-butyl 4-(2-(((5-(furan-2-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-[[5-(furan-2-yl)pyridin-3-yl]methylamino]-2-oxoethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C22H29N3O4/c1-22(2,3)29-21(27)25-8-6-16(7-9-25)12-20(26)24-14-17-11-18(15-23-13-17)19-5-4-10-28-19/h4-5,10-11,13,15-16H,6-9,12,14H2,1-3H3,(H,24,26)
• InChI Key: GCUCHTYMGLLSFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC(=O)NCC2=CC(=CN=C2)C3=CC=CO3
• Molecular Formula: C22H29N3O4
• Molecular Weight: 399.5 g/mol

Description

Tert-butyl 4-(2-(((5-(furan-2-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H29N3O4 and its molecular weight is 399.491. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Intermediates for Anticancer Drugs

Compounds related to the one you're interested in have been explored as intermediates in the synthesis of small molecule anticancer drugs. For instance, the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate, has been optimized for high yield, highlighting the relevance of such compounds in anticancer drug development (Zhang et al., 2018).

Molecular Structure and Synthesis Techniques

The structural characterization and synthesis techniques for related compounds have also been detailed. For example, the molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate was determined via X-ray diffraction analysis, showcasing the advanced methods used in understanding such molecules (Moriguchi et al., 2014).

Catalytic Systems and Oxidation Reactions

The development of catalytic systems and oxidation reactions using related compounds has been explored, indicating their utility in chemical synthesis. For example, a metal-free catalytic system using iodine–pyridine–tert-butylhydroperoxide has been developed for the oxidation of benzylic methylenes and primary amines, demonstrating the versatility of related compounds in synthetic chemistry (Zhang et al., 2009).